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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802 Get Quote

For researchers, scientists, and professionals in drug development, precise communication is

paramount. The consistent and accurate naming of chemical compounds is a cornerstone of

this clarity. This technical guide provides a detailed overview of the synonyms, nomenclature,

and key identifiers for Isopropylamine hydrochloride, a compound frequently utilized in

organic synthesis and pharmaceutical development.

Core Identification:

Chemical Name: Isopropylamine hydrochloride

CAS Number: 15572-56-2[1][2][3][4][5][6][7][8][9]

Molecular Formula: C₃H₁₀ClN[1][3][4][6][7]

Molecular Weight: 95.57 g/mol [1][4][5][8]

Table of Synonyms and Identifiers
To facilitate easy reference and comparison, the various names and identifiers for

Isopropylamine hydrochloride found in chemical literature are summarized below. This data

has been compiled from numerous chemical databases and supplier information.
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Category Synonym/Identifier Source/Reference

IUPAC Name
propan-2-

amine;hydrochloride[4]
PubChem

2-propanamine hydrochloride Sigma-Aldrich

propan-2-ylazanium

chloride[10]
PubChem

Common Synonyms
2-Aminopropane

hydrochloride[1][5][6]

ChemicalBook, Apollo

Scientific, Santa Cruz

Biotechnology, Guidechem

Isopropylammonium

chloride[1][2][3][6][7][8][9]

ChemicalBook, CymitQuimica,

CAS Database, NIST

WebBook, TCI

Propan-2-amine

hydrochloride[1][2][6]

ChemicalBook, Apollo

Scientific, CymitQuimica,

Guidechem

Monoisopropylamine

hydrochloride[2][3][6]

CymitQuimica, CAS Database,

Guidechem

iso-Propylamine

hydrochloride[2][6]
CymitQuimica, Guidechem

Isopropylamine HCl[1] ChemicalBook

Propan-2-ylamine HCl[1] ChemicalBook

Other Identifiers
EINECS Number: 239-629-2[3]

[6]
CAS Database, Guidechem

MDL Number:

MFCD00050705[1]

ChemicalBook, Apollo

Scientific

PubChem CID: 6432137[4][6] PubChem, Guidechem
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InChI:

InChI=1S/C3H9N.ClH/c1-

3(2)4;/h3H,4H2,1-2H3;1H[2][3]

[4][6][7]

CymitQuimica, Sigma-Aldrich,

CAS Database, PubChem,

Guidechem, NIST WebBook

InChIKey:

ISYORFGKSZLPNW-

UHFFFAOYSA-N[2][4][6][7]

CymitQuimica, Sigma-Aldrich,

PubChem, Guidechem, NIST

WebBook

Canonical SMILES:

CC(C)N.Cl[6]
Guidechem

Relationship Between Synonyms
The following diagram illustrates the hierarchical and synonymous relationships between the

various names for Isopropylamine hydrochloride. The primary CAS number serves as the

central identifier, linking all alternative nomenclature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cymitquimica.com/cas/15572-56-2/
https://www.chemnet.com/cas/en/15572-56-2/isopropylammonium-chloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine-hydrochloride
https://www.guidechem.com/encyclopedia/isopropylamine-hydrochloride-dic111063.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H9N.ClH/c1-3(2)4%3B/h3H%2C4H2%2C1-2H3%3B1H
https://cymitquimica.com/cas/15572-56-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine-hydrochloride
https://www.guidechem.com/encyclopedia/isopropylamine-hydrochloride-dic111063.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H9N.ClH/c1-3(2)4%3B/h3H%2C4H2%2C1-2H3%3B1H
https://www.guidechem.com/encyclopedia/isopropylamine-hydrochloride-dic111063.html
https://www.benchchem.com/product/b099802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Names

Common Synonyms

propan-2-amine;hydrochloride

2-propanamine hydrochloride

propan-2-ylazanium chloride

Isopropylamine hydrochloride

2-Aminopropane hydrochloride

Isopropylammonium chloride

Propan-2-amine hydrochloride

Monoisopropylamine hydrochloride

CAS: 15572-56-2

Common
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Nomenclature relationships for Isopropylamine hydrochloride.

Experimental Protocols
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A comprehensive search of the general chemical literature did not yield detailed, standalone

experimental protocols for the synthesis, purification, or analysis of Isopropylamine
hydrochloride. Such procedures are typically embedded within broader synthetic routes in

patents and scholarly articles and may require access to specialized chemical databases for

detailed extraction. Researchers are advised to consult primary research articles and patents

that cite the use of this compound for specific experimental details relevant to their application.

General Synthetic Approach:

Isopropylamine hydrochloride is typically prepared through the reaction of isopropylamine

with hydrochloric acid. Isopropylamine itself can be synthesized by the reaction of isopropyl

alcohol with ammonia over a catalyst.[11]

(CH₃)₂CHOH + NH₃ → (CH₃)₂CHNH₂ + H₂O (Synthesis of Isopropylamine)

(CH₃)₂CHNH₂ + HCl → (CH₃)₂CHNH₃⁺Cl⁻ (Formation of Isopropylamine hydrochloride)

This represents a standard acid-base neutralization reaction to form the amine salt. The

resulting hydrochloride salt often exhibits improved stability and handling characteristics

compared to the free amine.

This guide provides a foundational understanding of the nomenclature associated with

Isopropylamine hydrochloride. For specific applications, researchers should always refer to

the primary literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

